N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H17N3O3S2/c1-12-3-2-4-14(7-12)18-21-19(27-22-18)26-10-17(23)20-9-13-5-6-15-16(8-13)25-11-24-15/h2-8H,9-11H2,1H3,(H,20,23)
• InChI Key: JAVXTILWOPJAME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H17N3O3S2
• Molecular Weight: 399.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17N3O3S2 and its molecular weight is 399.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has led to the development of benzothiazole derivatives demonstrating considerable antimicrobial and antifungal properties. For instance, the synthesis of N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides showed promising antimicrobial activities against various gram-positive and gram-negative bacteria, as well as fungal strains, indicating their potential as effective antimicrobial agents (Rezki, 2016).

Antioxidant and Anti-inflammatory Properties

Derivatives of benzothiazole have also been evaluated for their antioxidant and anti-inflammatory activities, which are essential in the management of various oxidative stress-related disorders. The synthesis of novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and their evaluation revealed significant antioxidant and anti-inflammatory effects, making them candidates for further investigation in related therapeutic applications (Koppireddi et al., 2013).

Anticancer Activity

The exploration of benzothiazole derivatives extends into anticancer research, with several compounds showing potential against various human tumor cell lines. The synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and their screening for antitumor activity highlighted the capability of these derivatives to inhibit cancer cell proliferation, suggesting a promising avenue for the development of new anticancer therapies (Yurttaş et al., 2015).

Enzyme Inhibition for Therapeutic Targets

The scientific interest in benzothiazole derivatives also includes their use as enzyme inhibitors, which is critical in the design of drugs targeting specific biochemical pathways. For example, compounds synthesized for their urease inhibitory activity demonstrated significant potential, surpassing standard inhibitors in efficacy, which is crucial for the development of treatments for conditions such as ulcers and urinary tract infections (Gull et al., 2016).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

It’s worth noting that compounds with similar structures have been used in the synthesis of benzylisoquinoline alkaloids , which suggests that this compound might interact with its targets in a similar manner.

Biochemical Pathways

Related compounds have been used in the synthesis of benzylisoquinoline alkaloids , which are known to affect various biochemical pathways

Result of Action

A compound with a similar structure has been reported to show superior hypoglycemic action and superior hypolipidemic action